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Compound of Interest

Compound Name: Methyl 5-Nitroindole-3-acetate
Cat. No.: B12290187
Get Quote
\ J

Executive Summary

Methyl 5-nitroindole-3-acetate (CAS 10556-49-7) is a high-value heterocyclic building block
characterized by a bifunctional scaffold: an electrophilic nitro group at the C5 position and a
nucleophilic acetate side chain at C3.[1][2] This unique architecture makes it a "privileged
structure” in medicinal chemistry, serving as a critical gateway to 5-aminoindole-3-acetic acid
derivatives. These derivatives are essential in the synthesis of CRTH2 antagonists, Aldose
Reductase Inhibitors (ARIs), and Kinase Inhibitors targeting the c-Myc promoter G-quadruplex.

This guide provides a validated technical roadmap for leveraging this precursor, focusing on
the chemoselective reduction of the nitro group and subsequent functionalization, ensuring
high yield and purity for pharmaceutical applications.

Chemical Profile & Strategic Utility
Physicochemical Properties
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Property Specification
CAS Number 10556-49-7
Molecular Formula Ci11H10N204
Molecular Weight 234.21 g/mol
Appearance Yellow to orange crystalline powder
Melting Point 148-152 °C
N Soluble in DMSO, DMF, Ethyl Acetate; Sparingly
Solubility ]
soluble in Water
- Stable under standard conditions; Light
Stability

sensitive (store in amber vials)

Structural Advantages in Drug Design

The molecule's utility stems from its orthogonal reactivity:

o C5-Nitro Group: Acts as a "masked" amino group. Once reduced, the resulting C5-amine

allows for the introduction of diverse pharmacophores (e.g., sulfonamides, ureas) essential

for binding affinity in GPCR ligands and enzyme inhibitors.

o C3-Acetate Motif: Mimics the endogenous ligand Indole-3-acetic acid (Auxin) but serves

primarily as a linker in drug design, providing necessary spacing for ionic interactions within

receptor binding pockets (e.g., the carboxylate binding pocket of COX enzymes or CRTH2

receptors).

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthesis pathways starting from Methyl 5-

nitroindole-3-acetate, highlighting its role as a branch point for multiple therapeutic classes.
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Caption: Divergent synthesis pathways from Methyl 5-nitroindole-3-acetate to key
pharmaceutical classes.

Validated Experimental Protocols
Protocol A: Chemoselective Reduction to Methyl 5-
Aminoindole-3-acetate

Objective: Reduce the nitro group to an amine without hydrolyzing the methyl ester or reducing
the indole double bond. Mechanism: Catalytic hydrogenation is preferred for cleanliness, but
Fe/NHaCl is recommended if halogen substituents are present to avoid dehalogenation.

Materials:

Methyl 5-nitroindole-3-acetate (1.0 eq)

10% Palladium on Carbon (Pd/C) (10 wt% loading)

Methanol (MeOH) (anhydrous)

Hydrogen gas (balloon pressure) or Ammonium Formate (transfer hydrogenation)

Step-by-Step Methodology:
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Dissolution: In a round-bottom flask, dissolve 10 mmol (2.34 g) of Methyl 5-nitroindole-3-
acetate in 50 mL of anhydrous MeOH. Ensure complete dissolution (sonicate if necessary).

Catalyst Addition:Caution: Pd/C is pyrophoric. Under an argon blanket, carefully add 230 mg
of 10% Pd/C (10 wt% of substrate).

Hydrogenation:

o Method A (H2 Balloon): Purge the flask with Hz gas three times. Stir vigorously under a
hydrogen balloon atmosphere at Room Temperature (RT) for 4—6 hours.

o Method B (Transfer):[3] Add Ammonium Formate (5.0 eq) and reflux for 1-2 hours.
(Preferred for scale-up to avoid gas handling).

Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1). The starting material (yellow
fluorescent spot) should disappear, replaced by a lower Rf, ninhydrin-active amine spot.

Work-up: Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the
pad with MeOH.

Isolation: Concentrate the filtrate under reduced pressure. The resulting Methyl 5-
aminoindole-3-acetate is typically obtained as a tan solid (Yield: >90%) and can be used
directly without further purification.

Protocol B: Hydrolysis to 5-Nitroindole-3-acetic Acid

Objective: Generate the free carboxylic acid for coupling reactions.

Step-by-Step Methodology:

Reaction: Dissolve Methyl 5-nitroindole-3-acetate (1.0 eq) in a mixture of THF:Water (3:1).
Base Addition: Add Lithium Hydroxide monohydrate (LiIOH-Hz0, 2.5 eq).

Conditions: Stir at RT for 3 hours. (Avoid heating to prevent decarboxylation of the indole-3-

acetic acid moiety).

Work-up: Acidify carefully with 1M HCI to pH 3—4. The product will precipitate.
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« Purification: Filter the precipitate, wash with cold water, and dry under vacuum. Recrystallize
from Ethanol/Water if necessary.

Pharmaceutical Applications & Case Studies
CRTH2 Antagonists (Asthma & Allergic Rhinitis)

The 5-aminoindole-3-acetic acid scaffold is a bioisostere for the Ramatroban core. By
sulfonylating the C5-amine (generated in Protocol A) with arylsulfonyl chlorides, researchers
synthesize potent CRTH2 (Chemoattractant Receptor-homologous molecule expressed on Th2
cells) antagonists.

e Mechanism: The indole acetic acid moiety mimics Prostaglandin D2 (PGD2), blocking its
binding to CRTHZ2 and reducing eosinophil migration.

c-Myc G-Quadruplex Binders (Oncology)

Derivatives of 5-nitroindole have been identified as stabilizers of the G-quadruplex structure in
the c-Myc promoter region.

o Application: Functionalization of the C3-acetate side chain (via Protocol B) with cationic
amines (e.g., pyrrolidine) creates ligands that repress c-Myc oncogene transcription,
inducing cell-cycle arrest in cancer cells.

Targeted Prodrugs

The 5-nitro group is exploited in Hypoxia-Activated Prodrugs (HAPS). The nitro group can be
enzymatically reduced to the toxic amine species specifically within the hypoxic environment of
solid tumors, minimizing systemic toxicity.

Quality Control & Safety (E-E-A-T)
Analytical Standards

e HPLC: C18 Column, Gradient 10-90% ACN in Water (0.1% Formic Acid).
o Retention Time: Methyl ester elutes later than the free acid.

* NMR Validation (*H-NMR, 400 MHz, DMSO-de):
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o Nitro Precursor: Look for the C4-H doublet at ~8.5 ppm (deshielded by nitro group).

o Amino Product: Look for the C4-H shift upfield to ~6.8 ppm and the appearance of a broad
NH: singlet at ~4.5 ppm.

Safety & Handling

e Hazard Class: Irritant (Skin/Eye/Respiratory).
» Specific Risk: Nitroindoles can be sensitizers. Use a fume hood and nitrile gloves.

o Thermal Hazard: Do not heat the dry solid above 150°C, as nitro compounds can
decompose exothermically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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